Cas no 720679-93-6 (Benzenethiol, 4-[(4-fluorophenyl)thio]-)

• Product Name: Benzenethiol, 4-[(4-fluorophenyl)thio]-
• CAS No: 720679-93-6
• MF: C₁₂H₉FS₂
• MW: 236.328263998032
• CID: 1752554
• Update Time: 2024-11-27

Benzenethiol, 4-[(4-fluorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 4-[(4-fluorophenyl)thio]-

• Inchi： 1S/C12H9FS2/c13-9-1-5-11(6-2-9)15-12-7-3-10(14)4-8-12/h1-8,14H
• InChI Key： HKYWYOWIFRGDTR-UHFFFAOYSA-N
• SMILES： C1(S)=CC=C(SC2=CC=C(F)C=C2)C=C1

Computed Properties

• Exact Mass: 236.01307

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 376.5±27.0 °C(Predicted)
• PSA: 0
• pka: 6.19±0.10(Predicted)